Cas no 1213645-36-3 ((3S)-3-amino-3-(4-methylphenyl)propan-1-ol)
1213645-36-3 structure
Product Name:(3S)-3-amino-3-(4-methylphenyl)propan-1-ol
CAS No:1213645-36-3
MF:C10H15NO
MW:165.232202768326
MDL:MFCD07784146
CID:1035182
PubChem ID:25419078
Update Time:2024-11-03
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Amino-3-(p-tolyl)propan-1-ol
- (3S)-3-amino-3-(4-methylphenyl)propan-1-ol
- SCHEMBL14782317
- 1213645-36-3
- (S)-3-Amino-3-(4-methylphenyl)propan-1-ol
- EN300-1163872
- CS-0442417
- (S)-beta-3-p-Tolylalaninol, AldrichCPR
- AKOS006286895
- MFCD07784146
- (S)-beta-3-p-Tolylalaninol
- (s)-3-p-tolyl-beta-alaninol
- DTXSID50649685
-
- MDL: MFCD07784146
- Inchi: 1S/C10H15NO/c1-8-2-4-9(5-3-8)10(11)6-7-12/h2-5,10,12H,6-7,11H2,1H3/t10-/m0/s1
- InChI Key: DLRHJVGOQVPPGF-JTQLQIEISA-N
- SMILES: OCC[C@@H](C1C=CC(C)=CC=1)N
Computed Properties
- Exact Mass: 165.115364102g/mol
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2Ų
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131111-1g |
(S)-3-amino-3-(p-tolyl)propan-1-ol |
1213645-36-3 | 95% | 1g |
$367 | 2023-01-10 | |
| eNovation Chemicals LLC | D522825-5g |
(S)-3-AMino-3-(p-tolyl)propan-1-ol |
1213645-36-3 | 97% | 5g |
$1530 | 2023-09-02 | |
| Advanced ChemBlocks | P42260-250MG |
(S)-3-Amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 95% | 250MG |
$160 | 2023-09-15 | |
| Advanced ChemBlocks | P42260-1G |
(S)-3-Amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 95% | 1G |
$405 | 2023-09-15 | |
| Advanced ChemBlocks | P42260-5G |
(S)-3-Amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 95% | 5G |
$1,215 | 2023-09-15 | |
| Enamine | EN300-1163872-0.05g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 0.05g |
$900.0 | 2023-06-08 | ||
| Enamine | EN300-1163872-0.1g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 0.1g |
$943.0 | 2023-06-08 | ||
| Enamine | EN300-1163872-0.25g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 0.25g |
$985.0 | 2023-06-08 | ||
| Enamine | EN300-1163872-0.5g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 0.5g |
$1027.0 | 2023-06-08 | ||
| Enamine | EN300-1163872-1.0g |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol |
1213645-36-3 | 1g |
$1070.0 | 2023-06-08 |
(3S)-3-amino-3-(4-methylphenyl)propan-1-ol Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
1213645-36-3 ((3S)-3-amino-3-(4-methylphenyl)propan-1-ol) Related Products
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- 683220-57-7(3-amino-3-(4-ethylphenyl)propan-1-ol)
- 1212834-96-2((S)-3-M-Tolyl-β-alaninol)
- 68208-23-1(3-Amino-3-(4-methylphenyl)propan-1-ol)
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